Cas no 142638-91-3 (5-{1-(tert-butoxy)carbonylpiperidin-4-yl}pentanoic acid)

• Product Name: 5-{1-(tert-butoxy)carbonylpiperidin-4-yl}pentanoic acid
• CAS No: 142638-91-3
• MF: C₁₅H₂₇NO₄
• MW: 285.379184961319
• MDL: MFCD24466817
• CID: 1311304
• PubChem ID: 10731873
• Update Time: 2025-04-20

5-{1-(tert-butoxy)carbonylpiperidin-4-yl}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinepentanoic acid, 1-[(1,1-dimethylethoxy)carbonyl]-
• 5-{1-(tert-butoxy)carbonylpiperidin-4-yl}pentanoic acid
• 4-(4-Carboxy-butyl)-piperidine-1-carboxylic acid tert-butyl ester
• IGAMPJQATITLPV-UHFFFAOYSA-N
• 142638-91-3
• AMY21072
• SCHEMBL4474447
• EN300-333132
• 5-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}pentanoic acid
• 5-(1-(tert-Butoxycarbonyl)piperidin-4-yl)pentanoic acid
• N-BOC-5-(4-piperidyl)pentanoic acid
• AT11275
• 5-[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-4-yl]pentanoic acid
• Z1508691483
• 5-(1-(tert-Butoxycarbonyl)piperidin-4-yl)pentanoicacid
• AKOS034082524

• MDL： MFCD24466817
• Inchi： 1S/C15H27NO4/c1-15(2,3)20-14(19)16-10-8-12(9-11-16)6-4-5-7-13(17)18/h12H,4-11H2,1-3H3,(H,17,18)
• InChI Key： IGAMPJQATITLPV-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CCCCC(=O)O)CC1)=O

Computed Properties

• Exact Mass: 285.19411
• Monoisotopic Mass: 285.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.84

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids